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Compound of Interest

Compound Name: 2-Arachidonoyl glycerol-d5

Cat. No.: B584892 Get Quote

Essential Safety and Handling Guide for 2-
Arachidonoyl glycerol-d5
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of 2-Arachidonoyl glycerol-d5 is paramount. This guide provides immediate safety,

operational, and disposal information to foster a secure laboratory environment and build

confidence in handling this important endocannabinoid standard.

Chemical and Physical Properties

Property Value

Synonyms
2-AG-d5, 5Z,8Z,11Z,14Z-eicosatetraenoic acid,

2-glycerol-1,1,2,3,3-d5 ester

Molecular Formula C23H33D5O4

Molecular Weight 383.6 g/mol

Formulation A 500 µg/ml solution in acetonitrile

Purity ≥99% deuterated forms (d1-d5)

Storage Temperature -80°C

Stability ≥ 2 years at -80°C
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Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

essential when handling 2-Arachidonoyl glycerol-d5:

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Gloves should be inspected for integrity before each use and changed frequently, especially

after direct contact with the substance.

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to

protect against splashes. In situations with a higher risk of splashing, a full-face shield should

be worn.[1][2]

Skin and Body Protection: A laboratory coat or other protective clothing should be worn to

prevent skin contact. For tasks with a higher potential for exposure, consider additional

protective apparel such as long-sleeved shirts and pants.[1][3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of aerosols or vapors. If a fume hood is not

available or if there is a risk of aerosolization, a suitable respirator may be necessary.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the work area, particularly the chemical fume

hood, is clean and uncluttered. Have all necessary equipment, including PPE, spill cleanup

materials, and waste containers, readily accessible.

Acclimatization: Allow the vial containing 2-Arachidonoyl glycerol-d5 to equilibrate to room

temperature before opening to prevent condensation from entering the container.

Aliquoting: As this compound is typically supplied in a solution, carefully measure the

required volume using a calibrated micropipette with a fresh tip. To minimize the risk of

contamination and degradation of the stock solution, it is advisable to prepare aliquots for

immediate use.

Experimental Use: 2-Arachidonoyl glycerol-d5 is primarily used as an internal standard for

the quantification of 2-AG in biological samples by methods such as gas chromatography-
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mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[4]

Post-Handling: After use, securely cap the stock solution vial and return it to -80°C storage.

[4] Clean the work area thoroughly.

Disposal Plan
All waste materials contaminated with 2-Arachidonoyl glycerol-d5, including empty vials,

pipette tips, and gloves, should be treated as chemical waste.

Segregation: Collect all contaminated disposable materials in a designated, clearly labeled,

and sealed chemical waste container.

Solvent Waste: Any unused solution or solvent rinses should be collected in a separate,

labeled hazardous waste container for flammable liquids, as it is dissolved in acetonitrile.

Institutional Guidelines: Dispose of all waste in accordance with your institution's and local

environmental regulations for hazardous chemical waste. Do not dispose of this material

down the drain.

Experimental Workflow and Biological Context
To provide a comprehensive understanding of its application, the following sections detail a

typical experimental workflow where 2-Arachidonoyl glycerol-d5 is utilized and illustrate its

biological signaling pathway.

Experimental Workflow: Quantification of Endogenous
2-AG
The primary application of 2-Arachidonoyl glycerol-d5 is as an internal standard to accurately

quantify the levels of its non-deuterated counterpart, 2-Arachidonoyl glycerol (2-AG), in

biological samples. This is crucial for studying the role of the endocannabinoid system in

various physiological and pathological processes.
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Sample Preparation Analytical Phase Outcome

Biological Sample
(e.g., brain tissue, plasma) Homogenization & Lipid Extraction Addition of 2-AG-d5

(Internal Standard) LC-MS/MS Analysis
Extracted Lipids Data Processing &

Quantification Endogenous 2-AG Level
Ratio of 2-AG to 2-AG-d5
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2-AG Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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